Cas no 1780436-37-4 (2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol
• CAS No: 1780436-37-4
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6361671
• PubChem ID: 105444502
• Update Time: 2025-05-28

2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol
• EN300-1739088
• 1780436-37-4

• Inchi： 1S/C13H18O/c1-13(2,9-14)12-7-10-5-3-4-6-11(10)8-12/h3-6,12,14H,7-9H2,1-2H3
• InChI Key： BZRWFPPUCJRRBR-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol (CAS: 1780436-37-4)

The compound 2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol (CAS: 1780436-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indane scaffold and hydroxyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the synthetic pathways for 2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of Grignard reactions and catalytic hydrogenation, achieving a 78% overall yield with high enantiomeric purity. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that 2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol exhibits notable activity as a modulator of G-protein-coupled receptors (GPCRs). Specifically, it has been shown to selectively antagonize the serotonin 5-HT2A receptor, which is implicated in various neurological and psychiatric disorders. In vitro and in vivo studies demonstrated its ability to reduce neuroinflammation and oxidative stress, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's anti-cancer properties. The research highlighted its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, offering a novel approach to targeted cancer therapy. These findings underscore the versatility of 2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol as a multi-functional therapeutic agent.

Despite these promising results, challenges remain in the development of 2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is also exploring its potential in combination therapies, where it may synergize with existing drugs to enhance efficacy.

In conclusion, 2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol (CAS: 1780436-37-4) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and improved synthetic accessibility make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic profile, and advancing it through preclinical and clinical trials to realize its full therapeutic potential.